Cas no 606106-65-4 (Acetamide, 2-[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]-N-(phenylmethyl)- (9CI))

• Product Name: Acetamide, 2-[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]-N-(phenylmethyl)- (9CI)
• CAS No: 606106-65-4
• MF: C₂₀H₂₁N₃O₂S₂
• MW: 399.529641866684
• CID: 952716
• PubChem ID: 3217065
• Update Time: 2025-04-19

Acetamide, 2-[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]-N-(phenylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]-N-(phenylmethyl)- (9CI)
• DB-284472
• ACETAMIDE, 2-[(1,4,5,6,7,8-HEXAHYDRO-7-METHYL-4-OXO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-2-YL)THIO]-N-(PHENYLMETHYL)-
• ASN 06152843
• AKOS000766143
• ACETAMIDE,2-[(1,4,5,6,7,8-HEXAHYDRO-7-METHYL-4-OXO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-2-YL)THIO]-N-BENZYL-
• 606106-65-4

• Inchi： 1S/C20H21N3O2S2/c1-12-7-8-14-15(9-12)27-19-17(14)18(25)22-20(23-19)26-11-16(24)21-10-13-5-3-2-4-6-13/h2-6,12H,7-11H2,1H3,(H,21,24)(H,22,23,25)
• InChI Key： RCIRMBWADAEJER-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(=N2)SCC(NCC2C=CC=CC=2)=O)=O)C2=C1CC(C)CC2

Computed Properties

• Exact Mass: 399.10751927g/mol
• Monoisotopic Mass: 399.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 124Ų